N-[2-(3,4-dimethoxyphenyl)ethyl]-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-4-(4-fluorophenyl)-3-pyrrol-1-ylthiophene-2-carboxamide
• InChI: InChI=1S/C25H23FN2O3S/c1-30-21-10-5-17(15-22(21)31-2)11-12-27-25(29)24-23(28-13-3-4-14-28)20(16-32-24)18-6-8-19(26)9-7-18/h3-10,13-16H,11-12H2,1-2H3,(H,27,29)
• InChI Key: PDHRCPYBQBFXOQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)C2=C(C(=CS2)C3=CC=C(C=C3)F)N4C=CC=C4)OC
• Molecular Formula: C25H23FN2O3S
• Molecular Weight: 450.5 g/mol

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C25H23FN2O3S and its molecular weight is 450.53. The purity is usually 95%.
BenchChem offers high-quality N-[2-(3,4-dimethoxyphenyl)ethyl]-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[2-(3,4-dimethoxyphenyl)ethyl]-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Several studies have focused on the synthesis and characterization of compounds with structural similarities to N-[2-(3,4-dimethoxyphenyl)ethyl]-4-(4-fluorophenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide. These compounds exhibit significant potential in materials science and pharmaceutical research. For instance, Spoorthy et al. (2021) explored the anti-microbial activity and docking studies of newly synthesized analogues, highlighting the importance of structural characterization in developing compounds with potential biological applications Spoorthy et al., 2021. Similarly, Prabhuswamy et al. (2016) synthesized and determined the crystal structure of a compound to stabilize its structure through hydrogen bond interactions, which is crucial for its potential applications in drug design and materials science Prabhuswamy et al., 2016.

Polymer Science

Research by Hsiao et al. (2000) and (1999) on polymers based on derivatives of similar structures has shown promising applications in polymer science. These studies highlight the synthesis of new polyamides with flexible main-chain ether linkages and their potential use in creating materials with high thermal stability and solubility in polar solvents Hsiao et al., 2000; Hsiao et al., 1999.

Electrochromic Properties

Türkarslan et al. (2007) demonstrated the enhancement of electrochromic properties of conducting polymers via copolymerization, suggesting the role of similar structural compounds in improving the performance of electrochromic devices. This research paves the way for the development of more efficient and versatile electrochromic materials Türkarslan et al., 2007.

Antimicrobial Evaluation and Docking Studies

Talupur et al. (2021) and other studies have focused on the antimicrobial evaluation and docking studies of thiophene derivatives, indicating the potential of these compounds in the development of new antimicrobial agents. Such research underscores the importance of structural analysis and synthesis in the discovery of compounds with potential therapeutic applications Talupur et al., 2021.